Cas no 141046-63-1 (methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 141046-63-1
• MF: C₈H₁₁FO₂
• MW: 158.170146226883
• CID: 1308951
• PubChem ID: 85638594
• Update Time: 2025-11-07

methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-fluoro-, methyl ester
• methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate
• 141046-63-1
• AT33370
• methyl4-fluorobicyclo[2.1.1]hexane-1-carboxylate

• Inchi： 1S/C8H11FO2/c1-11-6(10)7-2-3-8(9,4-7)5-7/h2-5H2,1H3
• InChI Key： HGHUAJBLPVMKNQ-UHFFFAOYSA-N
• SMILES： FC12CCC(C(=O)OC)(C1)C2

Computed Properties

• Exact Mass: 158.07433
• Monoisotopic Mass: 158.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate

Market Research and Analysis Report: methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate (CAS No. 141046-63-1)

The compound methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate, identified by the CAS number 141046-63-1, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the compound's role in various biochemical pathways, particularly in the context of enzyme inhibition and receptor modulation. Its bicyclic structure and fluorine substitution contribute to enhanced stability and bioavailability, making it a promising candidate for therapeutic applications. The compound has been extensively studied in preclinical models, demonstrating potential efficacy in treating conditions such as inflammation, neurological disorders, and certain types of cancer.

Market demand for methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate is driven by its increasing use in academic research, preclinical trials, and early-stage drug development programs. Key players in the global chemical market are actively engaged in synthesizing and supplying this compound to meet the growing demand from pharmaceutical companies and research institutions.

The synthesis of this compound involves advanced organic chemistry techniques, including ring-closing metathesis and fluorination reactions. These methods ensure high purity and consistency, which are critical for its application in sensitive biological assays and clinical studies.

Global suppliers of methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate are strategically positioned to cater to both bulk procurement needs and customized orders. The competitive landscape is characterized by a mix of large-scale manufacturers and specialized fine chemical providers, each offering unique advantages in terms of pricing, delivery times, and technical support.

In conclusion, methyl 4-fluorobicyclo[2.1.1]hexane-1-carboxylate (CAS No. 141046-63-1) represents a valuable asset in the arsenal of modern drug discovery tools. Its continued exploration across diverse therapeutic areas underscores its potential to address unmet medical needs and drive innovation in the pharmaceutical industry.